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Compound of Interest

Compound Name: TID43

Cat. No.: B15621969

Immediate Action Required: Please verify the specific identity of "TID43" before proceeding.
"TID43" is not a unique identifier and may refer to different chemical products with distinct
disposal requirements. Cross-reference with the manufacturer's label and the accompanying
Safety Data Sheet (SDS) is essential for ensuring safety and compliance.

This guide provides disposal procedures for two potential products identified as "TID43" that
are relevant to research and drug development professionals: Tide Triadimefon 43 SC, a
hazardous fungicide, and the Simoa TDP-43 Kit, a non-hazardous research diagnostic kit.

Procedure 1: Disposal of Tide Triadimefon 43 SC
(Fungicide)

This product is a regulated pesticide and is harmful to aquatic life. Proper disposal is critical to
prevent environmental contamination and ensure personnel safety.

Key Product Data

The following table summarizes essential data for Tide Triadimefon 43 SC, derived from its
Safety Data Sheet.
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Property Value Citation
Active Ingredient Triadimefon (=43.0%) [1]
Signal Word WARNING [1]
Acute Oral Toxicity (Rat LD50) 1750 mg/kg [1]
Acute Inhalation Toxicity (Rat

LC50) >2.1 mg/L (4 hours) [1]

pH 6.0-9.0 [1]
Density 1.16 g/mL at 20°C [1]

Experimental Protocol for Disposal

Disposal of this substance must be handled as hazardous waste. Adherence to the following
protocol is mandatory.

1. Personal Protective Equipment (PPE):
o Wear protective gloves, eye protection, and a face shield.

e Use only in a well-ventilated area or under a chemical fume hood to avoid inhaling mist or
spray.[1]

2. Waste Containment:
» Do not dispose of this product in general laboratory trash or down the drain.[1]

e Collect waste Tide Triadimefon 43 SC in its original container or a designated, compatible,
and tightly sealed hazardous waste container.

o Label the container clearly as "Hazardous Waste: Triadimefon" and include the relevant
hazard symbols.

3. Storage:
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o Store the sealed waste container in a designated hazardous waste accumulation area. This
area should be secure, well-ventilated, and away from incompatible materials.

4. Final Disposal:

e The final disposal must be conducted through a licensed hazardous waste management
service.[1]

« Contact your institution's Environmental Health & Safety (EHS) department to schedule a
waste pickup.

o Complete all required hazardous waste manifest documentation as provided by the EHS
office or the waste contractor.

Disposal Workflow Diagram
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Caption: Step-by-step workflow for the safe disposal of hazardous chemical waste.
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Procedure 2: Disposal of Simoa TDP-43 Research
Kit
The Safety Data Sheet for the Simoa TDP-43 Kit states that its components are not classified

as hazardous to health or the environment.[2] However, proper laboratory hygiene and waste
segregation are still necessary.

Key Product Data

Property Value Citation
Product Name Simoa TDP-43 Kit [2]
Hazard Classification Not Classified [2]
Intended Use For Research Use Only [2]

Experimental Protocol for Disposal

The disposal method depends on whether the kit has been in contact with biological materials.
1. Unused or Uncontaminated Kit Components:

» Reagents: Unused, non-hazardous reagents can typically be disposed of down the drain with
a copious amount of water, in accordance with local wastewater regulations.

o Packaging: Cardboard and plastic packaging should be recycled according to institutional
guidelines.

» Containers: Empty, uncontaminated vials and containers can be disposed of in the general
laboratory trash.

2. Kit Components Contaminated with Biological Samples:

o CRITICAL: If the kit components (e.g., microplates, pipette tips, vials) have been used with
biological samples such as serum, plasma, or tissue homogenates, they must be treated as
biohazardous waste.
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o Containment: Collect all contaminated materials in a designated biohazard waste container
lined with an autoclave bag.

» Decontamination: The collected biohazardous waste must be decontaminated, typically via
autoclaving, following your institution's biosafety protocols.

» Final Disposal: After decontamination, the waste can be disposed of as regulated medical
waste through your institution's EHS-managed waste stream.

Disposal Logic Diagram

Logical Disposal Flow for Simoa TDP-43 Kit
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Caption: Decision diagram for the proper disposal of Simoa TDP-43 Kit waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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